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Abstract
Sporidesmin, a mycotoxin produced by the fungus Pithomyces chartarum, is a potent

hepatotoxin responsible for the disease known as facial eczema in ruminants.[1][2] Its complex

chemical structure, characterized by a reactive epidithiodioxopiperazine ring, is central to its

biological activity.[3][4][5] This technical guide provides an in-depth analysis of the chemical

structure of sporidesmin, its physicochemical properties, detailed experimental protocols for

its isolation and characterization, and a thorough examination of its molecular mechanism of

action. The information presented herein is intended to serve as a valuable resource for

researchers and professionals involved in mycotoxin research, toxicology, and the development

of potential therapeutic interventions.

Chemical Structure and Identification
Sporidesmin is an organic heteropentacyclic compound with a complex stereochemistry.[6][7]

The core of its structure is the epidithiodioxopiperazine (ETP) ring system, which is responsible

for its toxicity.[3][4][5]
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Identifier Value Reference

Molecular Formula C₁₈H₂₀ClN₃O₆S₂ [6][8]

IUPAC Name

(1R,2R,3S,11R,14R)-6-chloro-

2,3-dihydroxy-7,8-dimethoxy-

10,14,18-trimethyl-15,16-

dithia-10,12,18-

triazapentacyclo[12.2.2.0¹﹐

¹².0³﹐¹¹.0⁴﹐⁹]octadeca-4,6,8-

triene-13,17-dione

[8]

CAS Registry Number 1456-55-9 [8]

SMILES String

C[C@@]12C(=O)N3[C@@H]4

--INVALID-LINK--

N1C)SS2)O">C@(C5=CC(=C(

C(=C5N4C)OC)OC)Cl)O

[8]

Physicochemical Properties
A thorough understanding of the physicochemical properties of sporidesmin is crucial for its

handling, analysis, and for studies into its biological interactions.

Table 2: Physicochemical Properties of Sporidesmin A

Property Value Reference

Molecular Weight 473.95 g/mol [1][8]

Appearance Colorless needles [9]

Melting Point 171-172 °C [9]

Solubility

Soluble in methanol, ethanol,

acetone, chloroform; sparingly

soluble in water.

[5][9]

UV-Vis Absorption (in

Methanol)
λmax at 218, 255, and 301 nm [10]
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Experimental Protocols
Isolation and Purification of Sporidesmin from
Pithomyces chartarum
The following protocol is a synthesized methodology based on established procedures for the

extraction and purification of sporidesmin.[7][11][12]

Experimental Workflow for Sporidesmin Isolation
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Fungal Culture and Harvest Extraction

Purification

Culture of Pithomyces chartarum on sterile rye grain

Harvest of fungal spores and mycelium

Soxhlet extraction with acetone

Concentration of acetone extract under reduced pressure

Liquid-liquid partition between n-hexane and methanol/water

Silica gel column chromatography (Eluent: Chloroform/Methanol gradient)

Crystallization from benzene/cyclohexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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